Cas no 2098030-44-3 (1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098030-44-3
• MF: C₁₂H₁₁ClN₄
• MW: 246.69554066658
• CID: 5725290
• PubChem ID: 121214914
• Update Time: 2025-10-30

1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole
• 2098030-44-3
• F2198-7705
• AKOS026725494
• 1-(2-chloroethyl)-6-pyridin-3-ylimidazo[1,2-b]pyrazole
• 1H-Imidazo[1,2-b]pyrazole, 1-(2-chloroethyl)-6-(3-pyridinyl)-

• Inchi： 1S/C12H11ClN4/c13-3-5-16-6-7-17-12(16)8-11(15-17)10-2-1-4-14-9-10/h1-2,4,6-9H,3,5H2
• InChI Key： WUKSQJDIDFYVRO-UHFFFAOYSA-N
• SMILES： ClCCN1C=CN2C1=CC(C1C=NC=CC=1)=N2

Computed Properties

• Exact Mass: 246.0672241g/mol
• Monoisotopic Mass: 246.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 3.99±0.12(Predicted)

Additional information on 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole

Chemical Profile of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-44-3)

1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole, identified by its Chemical Abstracts Service (CAS) number 2098030-44-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the imidazopyrazole class, a scaffold that has been widely explored for its pharmacological properties, particularly in the development of drugs targeting various diseases.

The molecular structure of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole consists of an imidazopyrazole core substituted with a 2-chloroethyl group at the 1-position and a pyridin-3-yl moiety at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery. The imidazopyrazole core is known for its ability to interact with biological targets such as enzymes and receptors, which is crucial for the development of therapeutic agents.

In recent years, there has been a growing interest in imidazopyrazole derivatives due to their reported bioactivity in various disease models. Studies have demonstrated that compounds within this class exhibit inhibitory effects on several key enzymes and pathways involved in cancer, inflammation, and infectious diseases. The 2-chloroethyl substituent, in particular, has been shown to enhance the binding affinity and selectivity of the molecule towards its target proteins, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole is its potential application in oncology research. Preclinical studies have suggested that this compound may inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. By targeting these kinases, the compound could disrupt signaling pathways that promote tumor growth and survival. Furthermore, the pyridin-3-yl group may contribute to the molecule's ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2-chloroethyl group at the 1-position typically involves nucleophilic substitution reactions, while the attachment of the pyridin-3-yl moiety often requires palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings. These synthetic strategies highlight the importance of advanced organic chemistry techniques in constructing complex heterocyclic frameworks.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole with its target proteins. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues that contribute to its bioactivity. By leveraging computational tools, researchers can accelerate the drug discovery process and prioritize compounds for further experimental validation.

The pharmacokinetic properties of 1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole are also of great interest. In vitro and in vivo studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for determining whether the compound has the potential to reach therapeutic concentrations in vivo and for identifying any potential toxicities or side effects. Understanding these pharmacokinetic parameters is critical for optimizing drug candidates and ensuring their safety and efficacy.

In conclusion,1-(2-chloroethyl)-6-(pyridin-3-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098030-44-3) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and reported bioactivity make it an attractive candidate for further development into novel therapeutic agents. As research in this field continues to advance,imidazopyrazole derivatives like this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.